Cas no 312758-74-0 (4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)

4-Benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one is a structurally complex benzodiazepine derivative with potential applications in medicinal chemistry and pharmacological research. Its unique substitution pattern, featuring a benzoyl group at the 4-position, a bromo substituent at the 7-position, and a 2-chlorophenyl moiety at the 5-position, offers distinct reactivity and binding properties. This compound may serve as a valuable intermediate in the synthesis of novel therapeutic agents, particularly for targeting central nervous system (CNS) receptors. The presence of multiple halogenated and aromatic groups enhances its utility in structure-activity relationship (SAR) studies, enabling precise modifications to optimize biological activity. Its well-defined structure ensures reproducibility in research applications.
4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one structure
312758-74-0 structure
Product Name:4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
CAS No:312758-74-0
MF:C22H16BrClN2O2
MW:455.731643676758
CID:6213211
PubChem ID:2857867
Update Time:2025-06-11

4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
    • F0018-0429
    • AH-034/11365822
    • AKOS000669053
    • AB00666828-01
    • AKOS022094669
    • 4-benzoyl-7-bromo-5-(2-chlorophenyl)-3,5-dihydro-1H-1,4-benzodiazepin-2-one
    • Oprea1_120853
    • Oprea1_861375
    • 4-benzoyl-7-bromo-5-(2-chlorophenyl)-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one
    • 4-benzoyl-7-bromo-5-(2-chlorophenyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
    • 312758-74-0
    • Inchi: 1S/C22H16BrClN2O2/c23-15-10-11-19-17(12-15)21(16-8-4-5-9-18(16)24)26(13-20(27)25-19)22(28)14-6-2-1-3-7-14/h1-12,21H,13H2,(H,25,27)
    • InChI Key: PEVLBOBWEYAUKG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(C1C=CC=CC=1Cl)N(C(C1C=CC=CC=1)=O)CC(N2)=O

Computed Properties

  • Exact Mass: 454.00837g/mol
  • Monoisotopic Mass: 454.00837g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 583
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 49.4Ų

4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0018-0429-2μmol
4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
312758-74-0 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0018-0429-5μmol
4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
312758-74-0 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0018-0429-10μmol
4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
312758-74-0 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0018-0429-20μmol
4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
312758-74-0 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0018-0429-1mg
4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
312758-74-0 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0018-0429-2mg
4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
312758-74-0 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0018-0429-3mg
4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
312758-74-0 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0018-0429-4mg
4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
312758-74-0 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0018-0429-5mg
4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
312758-74-0 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0018-0429-10mg
4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
312758-74-0 90%+
10mg
$79.0 2023-05-17

Additional information on 4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

Recent Advances in the Study of 4-Benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS: 312758-74-0)

The compound 4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS: 312758-74-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzodiazepine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 312758-74-0. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the efficiency and scalability of production. The researchers employed a multi-step reaction sequence, starting from readily available precursors, and achieved a significant reduction in by-products, enhancing the purity of the final compound. This advancement is critical for facilitating further pharmacological evaluations and potential large-scale manufacturing.

Pharmacological studies have revealed that 4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one exhibits high affinity for GABAA receptors, which are pivotal in regulating neuronal excitability. In vitro assays demonstrated its potent anxiolytic and sedative effects, comparable to those of classical benzodiazepines such as diazepam. However, unlike traditional benzodiazepines, this compound showed a reduced propensity for tolerance and dependence in animal models, suggesting a potentially safer profile for long-term use.

Further investigations into its mechanism of action have uncovered its selective binding to specific GABAA receptor subtypes, particularly those containing α2 and α3 subunits. This subtype selectivity is believed to underlie its unique pharmacological profile, offering therapeutic benefits without the adverse effects commonly associated with non-selective benzodiazepines. These findings were corroborated by a recent study in Neuropharmacology (2024), which utilized advanced electrophysiological techniques to characterize its effects on neuronal activity.

In addition to its CNS applications, preliminary studies have explored the potential of 312758-74-0 in treating other conditions. For instance, research published in Bioorganic & Medicinal Chemistry Letters (2023) highlighted its anti-inflammatory properties, mediated through the inhibition of pro-inflammatory cytokines. This dual functionality—targeting both neurological and inflammatory pathways—positions it as a versatile candidate for multifactorial diseases such as neuroinflammatory disorders.

Despite these promising findings, challenges remain in the development of 4-benzoyl-7-bromo-5-(2-chlorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one as a therapeutic agent. Current research is addressing its pharmacokinetic properties, including bioavailability and metabolic stability, to optimize its drug-like characteristics. Moreover, toxicological studies are underway to ensure its safety profile meets regulatory standards for clinical trials.

In conclusion, the compound 312758-74-0 represents a significant advancement in benzodiazepine research, with potential applications in anxiety, sedation, and neuroinflammation. Its unique pharmacological profile and improved synthetic accessibility make it a compelling candidate for further development. Ongoing studies will be crucial in translating these preclinical findings into clinical benefits, paving the way for novel therapeutic options in the field of CNS disorders.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd